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(Standard)

cat. No.: B15619588

Compound Name:

Essential Safety and Handling Guide for 4-
Methylbenzylidene Camphor

This document provides immediate and essential safety protocols, operational guidelines, and
disposal procedures for the handling of 4-Methylbenzylidene camphor (4-MBC) in a laboratory
setting. The information is intended for researchers, scientists, and drug development
professionals to ensure safe and compliant laboratory practices.

Chemical Safety and Hazard Information

4-Methylbenzylidene camphor is a crystalline solid used as a UV filter. It is recognized as a
hazardous substance, with potential risks including skin, eye, and respiratory irritation.[1][2]
Critically, it is suspected of damaging fertility or the unborn child and is classified as a
reproductive toxin.[1][2][3][4][5] Furthermore, 4-MBC is very toxic to aquatic life with long-
lasting effects.[1][2] Recent evaluations by the European Commission's Scientific Committee
on Consumer Safety (SCCS) have raised concerns about its potential as an endocrine
disruptor, affecting both the thyroid and estrogen systems.[1][3][4][6] As a result, its use in
cosmetic products is being phased out in the European Union.[6][7]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Methylbenzylidene camphor. It is
important to note that no official occupational exposure limits (OELS) have been established by
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major regulatory bodies like OSHA or ACGIH.[2][8][9]

Property Value Reference(s)
Chemical Formula CisH220 [8]
Molecular Weight 254.37 g/mol [8]
White to off-white crystalline
Appearance , (2]
solid
Melting Point 66 - 68 °C [10]
Boiling Point 371.9 °C at 760 mmHg [8]
- In water: 0.00013 g/100 ml
Solubility (20 °C)- In Ethanol, DMSO, [11]
DMF: ~20 mg/ml
>2,000 mg/kg to >10,000
Oral LD50 (Rat) mg/kg (values vary across [11][12]
different studies)
Dermal LD50 (Rat) >10,000 mg/kg [11][12]
A clear No-Observed-Adverse-
] Effect Level was not obtained;
NOAEL (Subchronic, Rat) [11][13]

25 mg/kg bw/day is considered
a LOAEL.

Operational and Disposal Plans

Adherence to the following step-by-step procedures is mandatory for the safe handling and

disposal of 4-Methylbenzylidene camphor.

Personal Protective Equipment (PPE) Workflow

The following diagram outlines the mandatory personal protective equipment and engineering

controls required when handling 4-MBC.
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Diagram 1: PPE and Engineering Controls Workflow
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Caption: Workflow for donning PPE and ensuring engineering controls are in place.
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Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[1]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.[2]

Ensure an eyewash station and safety shower are readily accessible.[2][8]

. Donning Personal Protective Equipment (PPE):

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves for
integrity before use.[2][9]

Eye Protection: Use safety glasses with side shields or chemical splash goggles.[2][8]

Skin and Body Protection: Wear a lab coat. For tasks with a higher risk of exposure, consider
additional protective clothing.[2][8]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is
required.[2]

. Handling the Chemical:

Avoid all personal contact with the substance.[11]

Prevent the formation of dust and aerosols.[8]

Use non-sparking tools and take precautionary measures against static discharge.[5]

Keep the container tightly closed when not in use.[2]

Wash hands thoroughly after handling.[2]

. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
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» Store locked up and away from incompatible materials such as oxidizing agents.[9][11]
5. In Case of a Spill:

o Evacuate personnel from the immediate area.

e Avoid breathing dust. Provide adequate ventilation.

e Wearing full PPE, clean up the spill immediately.

o For solid spills, carefully sweep or scoop the material to avoid creating dust.

o Collect the spilled material and place it in a designated, labeled chemical waste container for
disposal.[1]

o Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash with soap
and water.[8]

Disposal Plan

1. Waste Collection:

» All waste containing 4-Methylbenzylidene camphor, including contaminated PPE and spill
cleanup materials, must be collected in a clearly labeled, sealed container.

2. Waste Disposal:

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[5]

e Do not allow the chemical or its containers to enter drains, soil, or water courses, as it is very
toxic to aquatic life.[1][9]

o Transfer the waste to a licensed chemical waste disposal company.

Emergency First Aid Procedures

The following diagram illustrates the immediate first aid steps to be taken in case of exposure
to 4-MBC.
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Diagram 2: Emergency First Aid Workflow
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Caption: Immediate first aid procedures following exposure to 4-MBC.
Detailed First Aid Measures:

« Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen and seek immediate medical attention.[1][2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and wash it before reuse. Get medical attention
if irritation occurs.[1][2]

» Eye Contact: Hold eyelids apart and flush the eyes with plenty of water for at least 15
minutes. Seek immediate medical attention.[1][2]

 Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce
vomiting. Never give anything by mouth to an unconscious person. Get immediate medical
attention.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15619588?utm_src=pdf-custom-synthesis
https://health.ec.europa.eu/document/download/bc7fc1c9-9a5e-4f7c-a67f-a03b4dea312b_en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11219.pdf?1525452838
https://health.ec.europa.eu/publications/4-methylbenzylidene-camphor-4-mbc_en
https://health.ec.europa.eu/publications/4-methylbenzylidene-camphor-4-mbc_en
https://www.cosmeticsandtoiletries.com/regulations/safety/news/22864346/endocrine-disruptors-in-the-eu-sccs-opinions-and-ngo-pressure-to-crack-down
https://cdn.caymanchem.com/cdn/msds/13840m.pdf
https://sigillumks.com/en/the-new-update-to-the-european-unions-cosmetics-regulation/
https://sigillumks.com/en/the-new-update-to-the-european-unions-cosmetics-regulation/
https://www.cosmeticscare.eu/en/new-rules-for-the-use-of-retinoids-and-more/
https://file.medchemexpress.com/batch_PDF/HY-17587/4-Methylbenzylidene-camphor-SDS-MedChemExpress.pdf
https://v6-file.globalso.com/upload/p/2026/file/2024-09/english_shieldbiso-mbc-4-methylbenzylidene-camphor-_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1656614&productDescription=3-%284-METHLBENZLIDENE%29CAMPH+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-209466.pdf
https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8Mjc2MTUyfGFwcGxpY2F0aW9uL3BkZnxhREUyTDJnNU15OHhNRGs0TXprME1qVXlNRGcyTWd8YWJjN2FiMWRmNGJjN2Q5YmRmNTU0ZDM1Mjc5MjU4YWNlNjFlNmEwNDYwYzczMGJiZTMxYjFkNjY0NGQzYjU5Yw
https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_o_075.pdf
https://www.benchchem.com/product/b15619588#personal-protective-equipment-for-handling-4-methylbenzylidene-camphor-standard
https://www.benchchem.com/product/b15619588#personal-protective-equipment-for-handling-4-methylbenzylidene-camphor-standard
https://www.benchchem.com/product/b15619588#personal-protective-equipment-for-handling-4-methylbenzylidene-camphor-standard
https://www.benchchem.com/product/b15619588#personal-protective-equipment-for-handling-4-methylbenzylidene-camphor-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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